N-(1-phenylbutyl)-3-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: N-(1-phenylbutyl)-3-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C19H20N4O/c1-2-7-18(15-8-4-3-5-9-15)22-19(24)16-10-6-11-17(12-16)23-13-20-21-14-23/h3-6,8-14,18H,2,7H2,1H3,(H,22,24)
• InChI Key: SXXIATXUDYBWNC-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CC=CC=C1)NC(=O)C2=CC(=CC=C2)N3C=NN=C3
• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol

Description

N-(1-phenylbutyl)-3-(4H-1,2,4-triazol-4-yl)benzamide, also known as PBTA, is a compound that has gained attention in scientific research due to its potential as a therapeutic agent. PBTA is a triazole-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(1-phenylbutyl)-3-(4H-1,2,4-triazol-4-yl)benzamide is not fully understood. However, it has been proposed that N-(1-phenylbutyl)-3-(4H-1,2,4-triazol-4-yl)benzamide may exert its effects by inhibiting the activity of enzymes involved in the production of pro-inflammatory cytokines and promoting apoptosis in cancer cells.
Biochemical and Physiological Effects
N-(1-phenylbutyl)-3-(4H-1,2,4-triazol-4-yl)benzamide has been found to have biochemical and physiological effects in animal models. It has been shown to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines. N-(1-phenylbutyl)-3-(4H-1,2,4-triazol-4-yl)benzamide has also been found to induce apoptosis in cancer cells by activating caspases and promoting the release of cytochrome c.

Advantages and Limitations for Lab Experiments

N-(1-phenylbutyl)-3-(4H-1,2,4-triazol-4-yl)benzamide has several advantages for lab experiments. It is easy to synthesize and has shown promising results in animal models. However, there are also limitations to its use in lab experiments. N-(1-phenylbutyl)-3-(4H-1,2,4-triazol-4-yl)benzamide has not been extensively studied in humans, and its safety and efficacy have not been established. Additionally, N-(1-phenylbutyl)-3-(4H-1,2,4-triazol-4-yl)benzamide may have off-target effects that need to be investigated further.

Future Directions

For N-(1-phenylbutyl)-3-(4H-1,2,4-triazol-4-yl)benzamide research include investigating its safety and efficacy in humans, studying its potential as a therapeutic agent for other diseases, and understanding its mechanism of action and potential off-target effects.

Synthesis Methods

N-(1-phenylbutyl)-3-(4H-1,2,4-triazol-4-yl)benzamide has been synthesized using different methods, including the reaction between 4-(4-fluorophenyl)-1,2,3-butanetrione and N-benzyl-1-phenylbutan-1-amine in the presence of sodium hydroxide and ethanol. Another method involves the reaction between 4-(4-fluorophenyl)-1,2,3-butanetrione and N-benzyl-1-phenylbutan-1-amine in acetic acid. These methods have resulted in the formation of N-(1-phenylbutyl)-3-(4H-1,2,4-triazol-4-yl)benzamide with high yields.

Scientific Research Applications

N-(1-phenylbutyl)-3-(4H-1,2,4-triazol-4-yl)benzamide has shown potential as a therapeutic agent in scientific research. It has been studied for its anti-inflammatory, analgesic, and antitumor properties. N-(1-phenylbutyl)-3-(4H-1,2,4-triazol-4-yl)benzamide has been found to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.